Cas no 5605-11-8 (BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-)
5605-11-8 structure
Product Name:BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
CAS No:5605-11-8
MF:C12H20O2
MW:196.286004066467
CID:3408935
PubChem ID:754758
Update Time:2025-04-21
BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL- Chemical and Physical Properties
Names and Identifiers
-
- BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL-
- 4-propylbicyclo[2.2.2]octane-1-carboxylic acid
- Oprea1_512142
- SCHEMBL20169930
- SCHEMBL20162490
- AKOS000618541
- HMS1677K04
- WAY-301288
- AA-516/30131050
- SCHEMBL3375229
- 5605-11-8
- SCHEMBL20625753
- Oprea1_442940
-
- Inchi: 1S/C12H20O2/c1-2-3-11-4-7-12(8-5-11,9-6-11)10(13)14/h2-9H2,1H3,(H,13,14)
- InChI Key: SMKDVIZYHSWNMF-UHFFFAOYSA-N
- SMILES: C12(CCC(CC1)(CC2)CCC)C(O)=O
Computed Properties
- Exact Mass: 196.146329876Da
- Monoisotopic Mass: 196.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
BICYCLO[2.2.2]OCTANE-1-CARBOXYLIC ACID, 4-PROPYL- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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